2-Chloro-1-[3-(naphthalen-1-ylmethoxy)azetidin-1-yl]propan-1-one

• IUPAC Name: 2-chloro-1-[3-(naphthalen-1-ylmethoxy)azetidin-1-yl]propan-1-one
• InChI: InChI=1S/C17H18ClNO2/c1-12(18)17(20)19-9-15(10-19)21-11-14-7-4-6-13-5-2-3-8-16(13)14/h2-8,12,15H,9-11H2,1H3
• InChI Key: QATYOLFUOGOBHH-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CC(C1)OCC2=CC=CC3=CC=CC=C32)Cl
• Molecular Formula: C17H18ClNO2
• Molecular Weight: 303.8 g/mol

Description

The compound seems to be a complex organic molecule. It appears to contain a naphthalene group, which is a polycyclic aromatic hydrocarbon composed of two fused benzene rings. The molecule also contains a propanone group, which is a type of ketone, and an azetidine group, which is a type of heterocyclic amine.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds are often synthesized through various organic reactions, including condensation reactions and cyclization reactions.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The naphthalene group would contribute to the aromaticity of the molecule, while the azetidine group would introduce a ring structure.

Chemical Reactions Analysis

The compound, due to its functional groups, could potentially undergo a variety of chemical reactions. For example, the propanone group could undergo nucleophilic addition reactions, and the azetidine group could participate in ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, melting point, and boiling point would be influenced by the functional groups present in the molecule.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. If it has biological activity, it could potentially interact with various biological targets, but specific details would depend on the exact nature of the compound and its stereochemistry.

Safety and Hazards

The safety and hazards associated with this compound are not known. As with all chemicals, it should be handled with care, and appropriate safety precautions should be taken when handling and storing the compound.

Future Directions

Future research could focus on elucidating the exact structure of this compound, developing synthesis methods, and investigating its potential applications. This could include exploring its potential biological activity and studying its physical and chemical properties in more detail.